Cas no 1687-30-5 (1,2-Cyclohexanedicarboxylic Acid)

• Product Name: 1,2-Cyclohexanedicarboxylic Acid
• CAS No: 1687-30-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD00065321
• CID: 157632
• PubChem ID: 15522
• Update Time: 2025-08-05

1,2-Cyclohexanedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexane-1,2-dicarboxylic acid
• 1,2-CYCLOHEXANEDICARBOXYLIC ACID
• 1,2-cis-cyclohexanedicarboxylic acid
• 1,2-cyclohexandioic acid
• AURORA 4806
• cyclohexanedioic acid
• hexahydrophthalic acid
• tetrahydrophthalic acid
• 1,2-Cyclohexanedioic acid
• NSC 239117
• (1S)-Cyclohexane-1α,2β-dicarboxylic acid
• AKOS BBS-00007758
• Hexahydrophthalic acid; NSC 239117
• BAA68730
• Phthalic acid, hexahydro-
• cyclohexane-1,2-dicarboxylicacid
• 1,2-Cyclohexanedicarboxylic acid, cis-
• EN300-24919
• CS-0020077
• NSC-156209
• NSC239117
• AKOS016040324
• AKOS000274281
• 1,2-Benzenedicarboxylic acid, hexahydro-
• FT-0604952
• METHYL3-(CYCLOPENTYLOXY)-4-METHOXYBENZOATE
• NSC 57637
• FT-0633770
• NSC-31593
• SY033780
• NS00046725
• NSC-239117
• EINECS 216-872-2
• Hexahydroorthophthalic acid
• NSC31593
• 2-(4-METHOXY-PHENYL)-5-PHENYL-2H-PYRAZOLE-3-CARBOXYLICACID
• FT-0660471
• MFCD00062973
• 1,2-Cyclohexanedicarboxylic acid, trans-
• LS-13457
• BCP34409
• 1,2-Cyclohexanedicarboxylicacid
• FT-0639852
• MFCD00065321
• NSC156209
• SCHEMBL20680
• DTXSID60875751
• 1687-30-5
• A858315
• FT-0605371
• F3095-4314
• 1,2-CYCLOHEXANEDICARBOXYLICACID, (1R,2R)-REL-
• DB-043758
• DB-017894
• DTXCID50203468
• QSAWQNUELGIYBC-UHFFFAOYSA-N
• trans-Cyclohexane-1,2-dicarboxylic acid
• DB-046065
• 1,2Benzenedicarboxylic acid, hexahydro
• DB-050498
• HHP acid
• 1,2-Cyclohexanedicarboxylic Acid; 1,2-Cyclohexanedicarboxylic acid; 1,2-Benzenedicarboxylic acid, hexahydro-; Hexahydrophthalic acid; NSC 239117
• cis-Hexahydrophthalic acid
• trans-1,2-Cyclohexanedicarboxylic acid
• 2305-32-0
• Phthalic acid, hexahydro
• 1,2cyclohexanedicarboxylic acid
• 1,2-Cyclohexanedicarboxylic Acid

• MDL： MFCD00065321
• Inchi： 1S/C8H12O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： QSAWQNUELGIYBC-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 219-220 ºC
• Boiling Point: 384.1°C at 760 mmHg
• Flash Point: 200.3 ºC
• Refractive Index: 1.521
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 74.6
• Solubility: Not determined
• Specific Rotation: -0.1～+0.1°(20℃/D)(c=5,C2H5OH)

1,2-Cyclohexanedicarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,2-Cyclohexanedicarboxylic Acid

Comprehensive Guide to 1,2-Cyclohexanedicarboxylic Acid (CAS No. 1687-30-5): Properties, Applications, and Industry Insights

1,2-Cyclohexanedicarboxylic Acid (CAS No. 1687-30-5) is a versatile organic compound widely utilized in industrial and research applications. This cycloaliphatic dicarboxylic acid is structurally characterized by a six-membered ring with two carboxyl groups at the 1 and 2 positions. Its unique molecular configuration contributes to its stability, solubility, and reactivity, making it a valuable intermediate in polymer synthesis, coatings, and specialty chemicals. The compound is often compared to phthalic acid derivatives due to its similar functional groups but offers enhanced thermal and hydrolytic resistance, aligning with modern demands for sustainable materials.

In recent years, the demand for bio-based alternatives to traditional petrochemicals has surged, placing 1,2-Cyclohexanedicarboxylic Acid in the spotlight. Researchers highlight its potential as a green chemistry candidate, particularly in eco-friendly plasticizers and low-VOC coatings. These applications address growing consumer concerns about environmental impact and regulatory restrictions on volatile organic compounds (VOCs). The compound’s compatibility with polyester resins and epoxy systems further enhances its appeal for manufacturers seeking high-performance, sustainable solutions.

From a technical perspective, CAS 1687-30-5 exhibits a melting point range of 160–165°C and moderate water solubility, which facilitates its use in aqueous formulations. Its diacid functionality allows for esterification and condensation reactions, enabling the production of polyesters, alkyd resins, and corrosion inhibitors. Industry forums frequently discuss its role in improving the durability of automotive coatings or as a modifier for adhesive formulations, reflecting its cross-sector relevance.

Analytical methods for 1,2-Cyclohexanedicarboxylic Acid typically involve HPLC or GC-MS, with purity grades exceeding 98% for premium applications. Safety data sheets emphasize standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. This aligns with its adoption in food-contact materials and medical device coatings, where compliance with FDA and REACH standards is critical.

Market trends indicate rising interest in CAS 1687-30-5 as industries seek alternatives to ortho-phthalates. A 2023 industry report projected a 6.2% CAGR for cycloaliphatic acids in polymer applications, driven by their low toxicity profile and regulatory advantages. Frequently searched queries like "1,2-Cyclohexanedicarboxylic Acid vs. phthalic anhydride" or "biodegradable polyesters from cyclohexanedicarboxylic acid" underscore its technical and environmental relevance. Suppliers now offer customized particle sizes and stabilized forms to meet niche requirements in 3D printing materials and electronic encapsulants.

Innovation continues to expand the horizons for this compound. Recent patents describe its incorporation into UV-curable inks and flame-retardant composites, leveraging its ring structure’s inherent stability. As circular economy principles gain traction, the potential for recycling 1,2-CHDA-based polymers (a common abbreviation in technical literature) through depolymerization techniques is an active research area. These developments position CAS 1687-30-5 as a future-forward chemical building block.